Cas no 51255-96-0 (trans-Zeatin-9-glucoside)

• Product Name: trans-Zeatin-9-glucoside
• CAS No: 51255-96-0
• Molecular Formula: C₁₆H₂₃N₅O₆
• Molecular Weight: 381.3837
• CID: 935039
• PubChem ID: 9842892

trans-Zeatin-9-glucoside Properties

Names and Identifiers

• TRANS-ZEATIN GLUCOSIDE
• 9-beta-D-glucopyranosyl-N-[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]-9H-purin-6-amine
• 169565-72-4
• 9-(beta-D-Glucopyranosyl)-trans-zeatin
• 9-(beta-D-glucosyl)-trans-zeatin
• Zeatin-9-glucoside
• cis-ZEATIN-9-GLUCOSIDE (cZ9G)
• CHEBI:133210
• DTXSID001346518
• Q63395523
• trans-zeatin-9-glucoside
• (2R,3R,4S,5S,6R)-2-(6-((E)-4-hydroxy-3-methylbut-2-enylamino)-9H-purin-9-yl)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• trans-Zeatin glucoside, ~95%
• 51255-96-0
• (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[6-[[(E)-4-hydroxy-3-methylbut-2-enyl]amino]purin-9-yl]oxane-3,4,5-triol
• TRANS-ZEATIN 9-GLUCOSIDE
• trans-zeatin-9-beta-D-glucoside
• trans-zeatin-9-beta-glucoside
• F91687
• SCHEMBL25170498
• SCHEMBL25170460

• InChIKey： VYRAJOITMBSQSE-HNVSNYHQSA-N
• Inchi： InChI=1S/C16H23N5O6/c1-8(4-22)2-3-17-14-10-15(19-6-18-14)21(7-20-10)16-13(26)12(25)11(24)9(5-23)27-16/h2,6-7,9,11-13,16,22-26H,3-5H2,1H3,(H,17,18,19)/b8-2+/t9-,11-,12+,13-,16-/m1/s1
• SMILES： CC(=CCNC1=C2C(=NC=N1)N(C=N2)C3C(C(C(C(O3)CO)O)O)O)CO

Computed Properties

• Exact Mass: 381.16483347g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 6
• Monoisotopic Mass: 381.16483347g/mol
• Heavy Atom Count: 27
• Complexity: 526
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.8
• Topological Polar Surface Area: 166Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Glycosylamines